Cas no 1539642-62-0 (2-(4-bromophenoxy)-5-chloro-3-fluoropyridine)

• Product Name: 2-(4-bromophenoxy)-5-chloro-3-fluoropyridine
• CAS No: 1539642-62-0
• MF: C₁₁H₆BrClFNO
• MW: 302.526844501495
• CID: 4604783
• PubChem ID: 79727612
• Update Time: 2025-10-23

2-(4-bromophenoxy)-5-chloro-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenoxy)-5-chloro-3-fluoropyridine
• Pyridine, 2-(4-bromophenoxy)-5-chloro-3-fluoro-

• Inchi： 1S/C11H6BrClFNO/c12-7-1-3-9(4-2-7)16-11-10(14)5-8(13)6-15-11/h1-6H
• InChI Key： MDNBMPNFYRFJBY-UHFFFAOYSA-N
• SMILES： C1(OC2=CC=C(Br)C=C2)=NC=C(Cl)C=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-(4-bromophenoxy)-5-chloro-3-fluoropyridine

2-(4-Bromophenoxy)-5-chloro-3-fluoropyridine: A Comprehensive Overview

The compound 2-(4-bromophenoxy)-5-chloro-3-fluoropyridine, identified by the CAS number 1539642-62-0, is a chemically synthesized aromatic heterocyclic compound. This molecule belongs to the class of pyridines, which are six-membered rings containing one nitrogen atom. The substitution pattern on the pyridine ring includes a 4-bromophenoxy group at position 2, a chlorine atom at position 5, and a fluorine atom at position 3. These substituents significantly influence the compound's chemical properties, reactivity, and potential applications.

Recent studies have highlighted the importance of halogenated aromatic compounds like 2-(4-bromophenoxy)-5-chloro-3-fluoropyridine in various fields, including pharmaceuticals and agrochemicals. The presence of multiple halogen atoms (bromine, chlorine, and fluorine) imparts unique electronic properties to the molecule, making it a valuable precursor in organic synthesis. For instance, the bromine atom in the phenoxy group can serve as a leaving group in nucleophilic substitution reactions, facilitating the construction of complex molecular architectures.

The synthesis of 2-(4-bromophenoxy)-5-chloro-3-fluoropyridine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the nucleophilic aromatic substitution of a chloropyridine derivative with a phenoxy bromide. This reaction is often catalyzed by bases or transition metal catalysts to enhance efficiency. The fluorination step is typically achieved through electrophilic substitution using sources like hydrogen fluoride or its derivatives.

In terms of applications, this compound has shown promise in the development of novel agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has made it a candidate for herbicide development. Recent research published in Pest Management Science demonstrated that derivatives of this compound exhibit selective activity against weeds without adversely affecting crop plants. Additionally, its role as an intermediate in pharmaceutical synthesis has been explored, particularly in the development of kinase inhibitors for cancer therapy.

The structural features of 2-(4-bromophenoxy)-5-chloro-3-fluoropyridine also make it an interesting subject for computational chemistry studies. Researchers have employed density functional theory (DFT) to analyze its electronic structure and reactivity patterns. These studies have provided insights into the molecule's π-electron distribution and its ability to participate in various chemical transformations.

In conclusion, 2-(4-bromophenoxy)-5-chloro-3-fluoropyridine, with its unique combination of halogen substituents and aromaticity, continues to be a focal point in both academic and industrial research. Its versatility as a building block in organic synthesis and its potential applications in agriculture and medicine underscore its significance in contemporary chemical science.